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Compound of Interest

Compound Name: 2-Phenoxyethanol

Cat. No.: B1175444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of 2-
phenoxyethanol in water and a range of common organic solvents. The information is curated

to be a vital resource for professionals in research, scientific analysis, and drug development,

offering precise data and methodologies to support formulation and experimental design.

Quantitative Solubility Data
The solubility of 2-phenoxyethanol is a critical parameter in its application across various

scientific and industrial fields, including pharmaceuticals and cosmetics. Below are tabulated

summaries of its solubility in water and various organic solvents.

Solubility in Water
2-Phenoxyethanol exhibits moderate solubility in water. This property is crucial for its use in

aqueous formulations.

Temperature
(°C)

Solubility (
g/100g )

Solubility (g/L)
Molarity
(mol/L)

Reference

20 2.4 27 ~0.195 [1][2]

23 - 30 ~0.217 [3][4][5]

Not Specified - 26 ~0.188 [6][7][8]
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Note: The density of the saturated solution is assumed to be approximately 1 g/mL for the g/L

to Molarity conversion.

Solubility in Organic Solvents
2-Phenoxyethanol is widely soluble in a variety of organic solvents. For many common polar

organic solvents, it is described as miscible, meaning it is soluble in all proportions.

Solvent
Qualitative
Solubility

Quantitative Data Reference

Acetone Miscible - [6][7][8][9]

Ethanol Miscible - [6][7][8][9]

Glycerol Miscible - [6][7][8][9]

Methanol Soluble -

Propylene Glycol Miscible - [10]

Isopropyl Palmitate Soluble - [11]

Diethyl Ether Soluble - [6][7][8]

Chloroform Soluble - [6][7][8]

Peanut Oil Slightly Soluble - [6][7][8][9]

Olive Oil Slightly Soluble - [6][7][8][9]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for the reliable application of 2-
phenoxyethanol. The following are detailed methodologies for key experimental protocols.

Equilibrium Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a substance.[12][13][14][15][16]
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Objective: To determine the saturation concentration of 2-phenoxyethanol in a given solvent at

a controlled temperature.

Materials:

2-Phenoxyethanol (high purity)

Solvent of interest (e.g., water, ethanol)

Volumetric flasks

Analytical balance

Constant temperature water bath or incubator with shaker

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 2-phenoxyethanol to a

known volume of the solvent in a sealed flask. The excess is crucial to ensure that

equilibrium is reached from a state of saturation.

Equilibration: Place the sealed flask in a constant temperature shaker bath. Agitate the

mixture for a prolonged period (typically 24-72 hours) to ensure that equilibrium is

established. The shaking facilitates the dissolution process.

Phase Separation: After equilibration, cease agitation and allow the undissolved solute to

settle. To separate the saturated solution from the excess solute, either centrifuge the

sample at a controlled temperature or filter it using a syringe filter. This step must be

performed carefully to avoid temperature fluctuations that could alter the solubility.

Quantification: Accurately dilute an aliquot of the clear, saturated supernatant. Analyze the

concentration of 2-phenoxyethanol in the diluted sample using a pre-calibrated analytical

method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography

(HPLC).
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Calculation: Based on the measured concentration and the dilution factor, calculate the

solubility of 2-phenoxyethanol in the solvent at the specified temperature.

Workflow for Shake-Flask Solubility Determination

Add excess 2-phenoxyethanol to solvent

Seal flask and place in temperature-controlled shaker

Agitate for 24-72 hours to reach equilibrium

Separate saturated solution from excess solute (centrifuge/filter)

Dilute an aliquot of the clear supernatant

Analyze concentration (e.g., HPLC, UV-Vis)

Calculate solubility

Click to download full resolution via product page
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Shake-Flask Method Workflow

Titration Method for Solubility Determination
For ionizable compounds, a titration method can be an efficient way to determine solubility.

While 2-phenoxyethanol is not strongly ionizable, this method can be adapted for related

compounds or in specific formulations.

Objective: To determine the solubility of a weakly acidic or basic compound by titration.

Materials:

Saturated solution of the compound of interest

Standardized titrant (e.g., NaOH for an acidic compound)

pH meter or indicator

Burette, pipette, and beaker

Magnetic stirrer and stir bar

Procedure:

Prepare Saturated Solution: Prepare a saturated solution of the compound as described in

the shake-flask method (steps 1-3).

Titration Setup: Accurately pipette a known volume of the clear, saturated solution into a

beaker. If necessary, add a suitable solvent to increase the volume. Place a calibrated pH

electrode and a magnetic stir bar in the beaker.

Titration: Titrate the solution with a standardized titrant, recording the volume of titrant added

and the corresponding pH at regular intervals.

Endpoint Determination: Identify the equivalence point of the titration from the resulting

titration curve (a plot of pH versus titrant volume).

Calculation: Use the volume of titrant at the equivalence point and its known concentration to

calculate the number of moles of the solute in the initial volume of the saturated solution.
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From this, the molar solubility can be determined.

Visualizations of Key Pathways and Relationships
Metabolic Pathway of 2-Phenoxyethanol
In biological systems, 2-phenoxyethanol is primarily metabolized through oxidation to

phenoxyacetic acid.

Metabolic Pathway of 2-Phenoxyethanol

2-Phenoxyethanol

Phenoxyacetic Acid

Oxidation

Click to download full resolution via product page

Metabolism of 2-Phenoxyethanol

Mechanism of Action as a Preservative
2-Phenoxyethanol's efficacy as a preservative stems from its ability to disrupt microbial

cellular integrity.
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Preservative Mechanism of 2-Phenoxyethanol

2-Phenoxyethanol

Microbial Cell

Cell Membrane Disruption Inhibition of Essential Enzymes

Inhibition of Microbial Growth

Click to download full resolution via product page

2-Phenoxyethanol's Preservative Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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